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Compound of Interest

Compound Name: 1,4-Dibenzylbenzene

Cat. No.: B8799938

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and should not be considered a
substitute for a formal Safety Data Sheet (SDS). Always consult the specific SDS provided by
the manufacturer before handling 1,4-Dibenzylbenzene and adhere to all institutional and
regulatory safety protocols.

Introduction

1,4-Dibenzylbenzene is an aromatic hydrocarbon with the molecular formula CzoHis. It is a
solid crystalline substance used as an intermediate in the synthesis of various organic
molecules.[1] Due to its chemical nature, understanding the potential health and safety hazards
associated with its handling is crucial for ensuring a safe laboratory environment. This guide
provides a summary of the available safety information, physical and chemical properties, and
general handling procedures for 1,4-Dibenzylbenzene.

Hazard Identification and Classification

While comprehensive toxicological data for 1,4-Dibenzylbenzene is not readily available in the
public domain, the compound is classified under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS) as hazardous to the aquatic environment.

Table 1. GHS Classification for 1,4-Dibenzylbenzene
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The absence of specific data on human health effects does not imply that the substance is
harmless. As a general precaution, it should be handled with care, assuming it may be irritating
to the eyes, skin, and respiratory system.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,4-Dibenzylbenzene is essential for
safe handling and storage.

Table 2: Physical and Chemical Properties of 1,4-Dibenzylbenzene
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Property Value Reference
Molecular Formula C20H1s [1]
Molecular Weight 258.36 g/mol [1]
Appearance CoIorI-ess to pale yellow liquid o
or solid
Melting Point 87.5°C [1]
Boiling Point 336.61 °C (estimate) [1]
Flash Point 182.5°C [1]
Density 1.0524 g/cm3 (estimate) [1]

- Insoluble in water, soluble in
Solubility ] [1]
organic solvents.

Vapor Pressure 7.53E-06 mmHg at 25°C [1]

Toxicological Information

There is a notable lack of specific toxicological data for 1,4-Dibenzylbenzene in publicly
available literature and databases. No quantitative data for acute toxicity (oral, dermal,
inhalation), skin/eye irritation, sensitization, carcinogenicity, mutagenicity, or reproductive
toxicity for 1,4-Dibenzylbenzene could be identified.

In the absence of specific data, it is prudent to handle 1,4-Dibenzylbenzene as a substance
with unknown toxicological properties and to take appropriate precautions to minimize
exposure.

Occupational Exposure Limits

No specific Occupational Exposure Limits (OELS), such as Permissible Exposure Limits (PELS)
or Threshold Limit Values (TLVs), have been established for 1,4-Dibenzylbenzene by
regulatory bodies like OSHA or ACGIH.

Safe Handling and Experimental Protocols
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Given the limited toxicological information, a conservative approach to handling is
recommended. The following general procedures should be followed:

Engineering Controls

o Ventilation: Work with 1,4-Dibenzylbenzene should be conducted in a well-ventilated area.
For procedures that may generate dust or aerosols, a certified chemical fume hood is
required.

« |solation: If possible, isolate the handling area to prevent cross-contamination.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.
Ensure gloves are inspected before use and changed frequently.

o Respiratory Protection: If working outside of a fume hood where dust or aerosols may be
generated, a NIOSH-approved respirator with an appropriate particulate filter should be
used.

General Hygiene Practices

» Avoid inhalation of dust or vapors.

¢ Avoid contact with skin and eyes.

» Do not eat, drink, or smoke in areas where the chemical is handled.
» Wash hands thoroughly with soap and water after handling.

First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.
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o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

« Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.

o Disposal: Dispose of waste in accordance with all local, state, and federal regulations. Due
to its aquatic toxicity, do not allow it to enter drains or waterways.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 1,4-
Dibenzylbenzene in a laboratory setting.
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Caption: Safe handling workflow for 1,4-Dibenzylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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